Cas no 2227946-83-8 (rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid)
rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid
- EN300-1551104
- rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid
- 2227946-83-8
-
- Inchi: 1S/C27H30N2O6/c30-24(29-27(25(31)32)12-13-34-16-27)17-6-5-7-18(14-17)28-26(33)35-15-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-4,8-11,17-18,23H,5-7,12-16H2,(H,28,33)(H,29,30)(H,31,32)/t17-,18-,27?/m1/s1
- InChI Key: IAOFHHUSGVIOOF-BIUPWONXSA-N
- SMILES: O1CCC(C(=O)O)(C1)NC([C@@H]1CCC[C@H](C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 478.21038668g/mol
- Monoisotopic Mass: 478.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 783
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 114Ų
rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1551104-0.05g |
rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid |
2227946-83-8 | 0.05g |
$1709.0 | 2023-06-05 | ||
| Enamine | EN300-1551104-0.1g |
rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid |
2227946-83-8 | 0.1g |
$1791.0 | 2023-06-05 | ||
| Enamine | EN300-1551104-0.25g |
rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid |
2227946-83-8 | 0.25g |
$1872.0 | 2023-06-05 | ||
| Enamine | EN300-1551104-0.5g |
rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid |
2227946-83-8 | 0.5g |
$1954.0 | 2023-06-05 | ||
| Enamine | EN300-1551104-1.0g |
rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid |
2227946-83-8 | 1g |
$2035.0 | 2023-06-05 | ||
| Enamine | EN300-1551104-2.5g |
rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid |
2227946-83-8 | 2.5g |
$3988.0 | 2023-06-05 | ||
| Enamine | EN300-1551104-5.0g |
rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid |
2227946-83-8 | 5g |
$5900.0 | 2023-06-05 | ||
| Enamine | EN300-1551104-10.0g |
rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid |
2227946-83-8 | 10g |
$8749.0 | 2023-06-05 | ||
| Enamine | EN300-1551104-50mg |
rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid |
2227946-83-8 | 50mg |
$1709.0 | 2023-09-25 | ||
| Enamine | EN300-1551104-100mg |
rac-3-[(1R,3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexaneamido]oxolane-3-carboxylic acid |
2227946-83-8 | 100mg |
$1791.0 | 2023-09-25 |
rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid
Chemical Profile of rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic Acid (CAS No. 2227946-83-8)
Rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid, identified by its CAS number 2227946-83-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development.
The molecular structure of this compound is characterized by a cyclohexane backbone modified with an amide group and an oxolane ring, further functionalized with a fluorenylmethoxycarbonyl (Fmoc) protecting group. The stereochemistry of the cyclohexane ring is specifically 1R,3R, which is crucial for its biological activity and interactions with biological targets. The presence of the Fmoc group not only provides a site for further chemical modifications but also enhances the stability and solubility of the compound, making it more suitable for various applications in synthetic chemistry and drug discovery.
In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can be used in asymmetric synthesis. The unique stereochemistry of rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid makes it an excellent candidate for such applications. Researchers have been exploring its potential as a chiral building block in the synthesis of complex pharmaceutical molecules, where precise control over stereochemistry is essential for achieving high enantioselectivity and efficacy.
The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely used strategy in peptide synthesis and other organic transformations. Its stability under various reaction conditions makes it particularly useful for multi-step synthetic routes. In the context of this compound, the Fmoc group provides a convenient handle for introducing or removing functional groups, allowing chemists to tailor the molecule for specific applications. This flexibility has made rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid a valuable tool in the arsenal of synthetic chemists.
Recent studies have highlighted the potential of this compound as a scaffold for drug discovery. Its unique structural features and biological activities have prompted researchers to investigate its role in various therapeutic areas. For instance, preliminary studies suggest that it may exhibit properties relevant to central nervous system (CNS) disorders, where precise stereochemistry plays a critical role in drug efficacy and safety. The oxolane ring, in particular, has been shown to enhance bioavailability and metabolic stability, making it an attractive feature for drug candidates.
The cyclohexane backbone in rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid provides a stable framework that can be modified to target specific biological pathways. This has led to its exploration as a precursor in the synthesis of novel bioactive molecules. Researchers have been particularly interested in its potential as a ligand for enzymes involved in metabolic disorders and inflammatory diseases. The ability to fine-tune the structure while maintaining biological activity makes this compound a versatile tool for medicinal chemists.
The use of computational methods has further enhanced the understanding of this compound's properties. Molecular modeling studies have provided insights into its interactions with biological targets, helping to predict its pharmacological activity. These studies have been instrumental in guiding synthetic efforts and optimizing lead compounds for clinical development. The integration of experimental data with computational predictions has become increasingly important in modern drug discovery, and rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid exemplifies this approach.
In conclusion, rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid (CAS No. 2227946-83-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with its stereochemical precision, make it an invaluable asset for synthetic chemists and medicinal biologists alike. As research continues to uncover new applications and therapeutic potentials, this compound is poised to play a crucial role in the advancement of next-generation pharmaceuticals.
2227946-83-8 (rac-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexaneamidooxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)